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Compound of Interest

Compound Name: Fmoc-NH-PEG10-acid

Cat. No.: B1459011 Get Quote

Essential Safety and Handling Guide for Fmoc-NH-
PEG10-acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Fmoc-NH-PEG10-acid. The following

procedural steps will ensure safe handling, use, and disposal of this compound.

Chemical and Physical Properties

Property Value References

Chemical Formula C38H57NO14 [1][2]

Molecular Weight 751.86 [2]

Appearance Viscous Liquid [2]

CAS Number 2101563-45-3 [2][3]

Storage Conditions Store at ≤ -20 °C [2]

Purity ≥ 97% [2]

Hazard Identification and Precautionary Measures
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Fmoc-NH-PEG10-acid presents several potential hazards that necessitate careful handling to

ensure personnel safety. According to the Safety Data Sheet (SDS), this compound is classified

as follows:

Acute toxicity, oral (Category 4): Harmful if swallowed.[3]

Skin corrosion/irritation (Category 2): Causes skin irritation.[3]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[3]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May

cause respiratory irritation.[3]

While another supplier indicates no known OSHA hazards, it is prudent to handle the

substance with care, as it may be harmful if inhaled or absorbed through the skin.[1]

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after

handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-

ventilated area. Wear protective gloves/protective clothing/eye protection/face protection.[3]

Response: If on skin, wash with plenty of soap and water. If inhaled, remove victim to fresh

air and keep at rest in a position comfortable for breathing. If in eyes, rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing. Rinse mouth. Take off contaminated clothing and wash it before reuse.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to maintaining a safe laboratory

environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks associated with handling

Fmoc-NH-PEG10-acid. The following table outlines the recommended PPE for various tasks.
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Task
Recommended Personal Protective
Equipment (PPE)

Receiving and Unpacking
- Nitrile or neoprene gloves- Safety glasses with

side shields

Weighing and Aliquoting

- Two pairs of chemotherapy gloves (ASTM

D6978 standard)- Disposable gown resistant to

chemical permeation- Safety goggles or a face

shield- If not handled in a fume hood, a NIOSH-

approved respirator (e.g., N95) is recommended

to prevent inhalation of any aerosols.[4][5]

General Handling and Synthesis

- Chemical-resistant gloves (nitrile or neoprene)-

Laboratory coat or disposable gown- Safety

glasses with side shields or chemical splash

goggles

Waste Disposal

- Chemical-resistant gloves (nitrile or neoprene)-

Disposable gown- Chemical splash goggles and

a face shield

Experimental Protocols: Step-by-Step Handling and Use
Receiving and Storage: Upon receipt, inspect the container for any damage or leaks. The

product should be shipped on ice.[6] Immediately transfer the sealed container to a

designated freezer for storage at ≤ -20°C.[2]

Preparation for Use: Before use, allow the container to equilibrate to room temperature in a

desiccator to prevent condensation. Conduct all handling procedures within a certified

chemical fume hood to minimize inhalation exposure.[1]

Weighing and Aliquoting: As Fmoc-NH-PEG10-acid is a viscous liquid, use positive

displacement pipettes for accurate measurement.[2] Handle with care to avoid splashes and

direct contact with skin and eyes.

Reaction Setup: The terminal carboxylic acid can react with primary amine groups in the

presence of activators like EDC or HATU to form a stable amide bond.[7][8] The Fmoc
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protecting group can be removed under basic conditions to yield a free amine.[7][8][9]

Post-Reaction Work-up: Quench the reaction mixture appropriately and proceed with

purification. Be mindful that waste streams will contain residual reagents and solvents.

Disposal Plan: Segregation and Management of Waste
Proper segregation of waste is crucial for safe and compliant disposal.[10]

Solid Waste: Any materials that come into direct contact with Fmoc-NH-PEG10-acid, such

as pipette tips, weighing paper, and contaminated gloves, should be considered

contaminated solid waste.[11]

Procedure: Collect all contaminated solid waste in a designated, clearly labeled hazardous

waste container.[11] Store this container in a designated hazardous waste accumulation

area, segregated from incompatible chemicals.[11]

Liquid Waste: Liquid waste streams will be generated from the reaction and subsequent

deprotection steps.

Fmoc Deprotection Waste (Basic): The removal of the Fmoc group is typically achieved

using a solution of a weak base, such as 20% piperidine in dimethylformamide (DMF).[11]

This resulting solution is a hazardous basic waste stream.[10][11]

Procedure: Collect this waste in a dedicated container labeled "Piperidine Waste" or

"Basic Waste".[10] Some institutions may require neutralization of basic waste before

collection; this should only be performed by trained personnel following an approved

protocol.[10]

Solvent Waste: Segregate halogenated and non-halogenated solvent waste.[10]

Halogenated Solvents: Collect solvents like dichloromethane (DCM) in a designated

"Halogenated Waste" container.[10]

Non-Halogenated Solvents: Collect solvents like dimethylformamide (DMF) in a

separate "Non-Halogenated Waste" container.[10]
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Acidic Waste: If acidic reagents like trifluoroacetic acid (TFA) are used, this waste must be

collected in a designated, acid-resistant container labeled "Acidic Waste" or "TFA Waste".

[10] Neutralization of TFA waste is a hazardous procedure that must be performed with

extreme caution in a fume hood.[10]

Labeling and Storage: All waste containers must be clearly and accurately labeled with their

full chemical contents and associated hazards.[10] Store waste containers in a designated

hazardous waste area until they are collected by the institution's environmental health and

safety department.[11]

Workflow and Logical Relationships
The following diagram illustrates the comprehensive workflow for handling Fmoc-NH-PEG10-
acid, from receipt to final disposal.
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Caption: Workflow for handling Fmoc-NH-PEG10-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1459011?utm_src=pdf-custom-synthesis
https://www.peptide.com/custdocs/MSDS%20LSP319%20Fmoc-NH-PEG10-Propionic%20acid.pdf
https://www.chemimpex.com/products/49948
http://file.medchemexpress.com/batch_PDF/HY-140461/Fmoc-NH-PEG10-acid-SDS-MedChemExpress.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.peptide.com/product/fmoc-nh-peg10-propionic-acid/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB74806533_EN.htm
https://broadpharm.com/product/bp-22279
https://broadpharm.com/product-categories/peg-linkers/fmoc-peg
https://www.benchchem.com/pdf/Navigating_the_Complexities_of_Fmoc_Chemistry_Waste_A_Guide_to_Proper_Disposal.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1459011#personal-protective-equipment-for-handling-fmoc-nh-peg10-acid
https://www.benchchem.com/product/b1459011#personal-protective-equipment-for-handling-fmoc-nh-peg10-acid
https://www.benchchem.com/product/b1459011#personal-protective-equipment-for-handling-fmoc-nh-peg10-acid
https://www.benchchem.com/product/b1459011#personal-protective-equipment-for-handling-fmoc-nh-peg10-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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